Isorhamnetin 3-Gentiobioside: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Biological Significance
Isorhamnetin 3-Gentiobioside: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
Isorhamnetin (B1672294) 3-gentiobioside, a naturally occurring flavonoid glycoside, has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides an in-depth overview of the current knowledge regarding its natural sources, distribution in the plant kingdom, and its emerging biological activities. Detailed experimental protocols for its extraction, isolation, and quantification are presented, alongside a summary of its known effects on cellular signaling pathways. This document aims to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.
Natural Sources and Distribution
Isorhamnetin 3-gentiobioside is a derivative of isorhamnetin, a 3'-O-methylated metabolite of the widely distributed flavonol, quercetin. The primary documented natural source of isorhamnetin 3-gentiobioside is Astragalus altaicus, a plant belonging to the Fabaceae family. While the presence of isorhamnetin and its various glycosides is reported in a wide array of plant species, specific data on the 3-gentiobioside form remains limited. Further research is required to fully elucidate its distribution across the plant kingdom.
Quantitative Data on Isorhamnetin 3-Gentiobioside Content
The following table summarizes the available quantitative data for isorhamnetin 3-gentiobioside in its primary known source. It is important to note that the yield is from a specific fraction of the crude extract and not the entire plant material.
| Plant Species | Family | Plant Part | Compound | Concentration/Yield | Reference |
| Astragalus altaicus Bunge | Fabaceae | Aerial parts | Isorhamnetin 3-gentiobioside | 20.8 mg from 200 mg of a crude sample fraction | [1] |
Experimental Protocols
Extraction and Isolation
A bioassay-guided fractionation approach has been successfully employed for the isolation of isorhamnetin 3-gentiobioside from Astragalus altaicus. The general workflow involves initial extraction with a polar solvent followed by multi-step chromatographic purification.
Protocol: Extraction and Isolation from Astragalus altaicus [1]
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Extraction:
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Air-dry and powder the aerial parts of Astragalus altaicus.
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Extract the powdered plant material with 80% ethanol (B145695) via reflux.
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Concentrate the ethanol extract under reduced pressure to obtain a crude extract.
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Suspend the crude extract in hot water and partition successively with petroleum ether, ethyl acetate, and n-butanol.
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The n-butanol fraction, which contains the flavonoid glycosides, is concentrated for further purification.
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Chromatographic Purification:
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Silica (B1680970) Gel Column Chromatography:
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Subject the n-butanol fraction to silica gel column chromatography.
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Elute the column with a gradient of chloroform-methanol and then chloroform-methanol-water.
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Collect fractions and monitor by thin-layer chromatography (TLC).
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High-Speed Counter-Current Chromatography (HSCCC):
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Further purify the fractions containing isorhamnetin 3-gentiobioside using HSCCC.
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A two-phase solvent system of ethyl acetate-n-butanol-water (2:1:6, v/v/v) has been reported to be effective.
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Set the flow rate to 1.5 mL/min.
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Collect the fractions corresponding to the target compound.
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Structural Elucidation
The structure of the isolated isorhamnetin 3-gentiobioside is typically confirmed using a combination of spectroscopic techniques.
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Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: To identify the proton signals of the isorhamnetin aglycone and the gentiobiose sugar moiety.
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¹³C NMR: To identify the carbon signals of the entire molecule.
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2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and carbons and confirm the glycosylation position.
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Quantification
High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a standard method for the quantification of flavonoid glycosides in plant extracts.
Protocol: HPLC-UV Quantification
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Instrumentation: An HPLC system equipped with a UV-Vis detector and a C18 reversed-phase column.
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Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and water (acidified with a small amount of formic or phosphoric acid to improve peak shape).
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Detection Wavelength: Flavonoids typically show strong absorbance around 254 nm and 360 nm. The optimal wavelength for isorhamnetin 3-gentiobioside should be determined by analyzing its UV spectrum.
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Standard Preparation: Prepare a stock solution of purified isorhamnetin 3-gentiobioside of known concentration. Create a series of dilutions to generate a calibration curve.
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Sample Preparation: Dissolve a known amount of the plant extract in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.
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Quantification: Compare the peak area of isorhamnetin 3-gentiobioside in the sample chromatogram to the calibration curve to determine its concentration.
Biological Activity and Signaling Pathways
The biological activities of isorhamnetin 3-gentiobioside are an emerging area of research. Studies on the aglycone, isorhamnetin, and its other glycosides suggest potential roles in various cellular processes.
Known Biological Activities
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Antioxidant Activity: Like many flavonoids, isorhamnetin and its glycosides are expected to possess antioxidant properties due to their ability to scavenge free radicals.
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Modulation of Cell Proliferation: Interestingly, one study has reported that isorhamnetin 3-gentiobioside can promote the proliferation of certain cancer cells, highlighting the need for further investigation into its context-dependent effects.
Potential Signaling Pathway Involvement
Based on studies of isorhamnetin and its other glycosidic forms, isorhamnetin 3-gentiobioside may influence the following key signaling pathways:
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PI3K/Akt Signaling Pathway: This pathway is crucial for cell growth, proliferation, and survival. Isorhamnetin has been shown to inhibit this pathway in some cancer cells, leading to suppressed tumor growth.[2][3]
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MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in cellular responses to a variety of stimuli and regulates processes such as proliferation, differentiation, and apoptosis. Isorhamnetin has been observed to modulate MAPK signaling.[4][5]
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NF-κB Signaling Pathway: The nuclear factor-kappa B (NF-κB) pathway plays a key role in inflammation and immune responses. Isorhamnetin and its glycosides have demonstrated the ability to inhibit NF-κB activation, suggesting anti-inflammatory potential.[6][7][8]
Visualizations
Distribution of Isorhamnetin Glycosides in the Plant Kingdom
Caption: Known and potential plant sources of Isorhamnetin 3-gentiobioside.
General Workflow for Isolation and Identification
Caption: A typical workflow for the isolation and identification of Isorhamnetin 3-gentiobioside.
Potential Signaling Pathways Modulated by Isorhamnetin Derivatives
Caption: Potential signaling pathways influenced by isorhamnetin and its derivatives.
Conclusion
Isorhamnetin 3-gentiobioside is a flavonoid glycoside with a confirmed presence in Astragalus altaicus and potential distribution in other plant species. The experimental protocols for its isolation and quantification are established, providing a solid foundation for further research. While the biological activities of isorhamnetin 3-gentiobioside are still under investigation, the known effects of its aglycone and related glycosides on key signaling pathways such as PI3K/Akt, MAPK, and NF-κB suggest a promising area for future pharmacological studies. This technical guide provides a comprehensive starting point for scientists and researchers interested in exploring the therapeutic potential of this natural compound. Further studies are warranted to expand the knowledge of its natural distribution, refine extraction and quantification methods, and fully elucidate its mechanisms of action in various biological systems.
References
- 1. researchgate.net [researchgate.net]
- 2. Isorhamnetin suppresses colon cancer cell growth through the PI3K‑Akt‑mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Active ingredients Isorhamnetin of Croci Srigma inhibit stomach adenocarcinomas progression by MAPK/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Isorhamnetin attenuates high-fat and high-fructose diet induced cognitive impairments and neuroinflammation by mediating MAPK and NFκB signaling pathways - Food & Function (RSC Publishing) [pubs.rsc.org]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. Involvement of the NF-κB signaling pathway in the renoprotective effects of isorhamnetin in a type 2 diabetic rat model - PMC [pmc.ncbi.nlm.nih.gov]
